Cas no 224958-14-9 (Diethyl [(4-bromothiophen-2-yl)methyl]phosphonate)
224958-14-9 structure
Product Name:Diethyl [(4-bromothiophen-2-yl)methyl]phosphonate
CAS No:224958-14-9
MF:C9H14BrO3PS
MW:313.148421764374
CID:2836595
PubChem ID:71356917
Update Time:2025-04-21
Diethyl [(4-bromothiophen-2-yl)methyl]phosphonate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl [(4-bromothiophen-2-yl)methyl]phosphonate
- 224958-14-9
- DTXSID30781017
-
- Inchi: 1S/C9H14BrO3PS/c1-3-12-14(11,13-4-2)6-9-5-8(10)7-15-9/h5,7H,3-4,6H2,1-2H3
- InChI Key: NEQGHCRHNJDKBW-UHFFFAOYSA-N
- SMILES: BrC1=CSC(=C1)CP(=O)(OCC)OCC
Computed Properties
- Exact Mass: 311.95847Da
- Monoisotopic Mass: 311.95847Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 63.8Ų
Diethyl [(4-bromothiophen-2-yl)methyl]phosphonate Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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